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Compound of Interest

Compound Name: Norfluoxetine

Cat. No.: B159337 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds like norfluoxetine are paramount for ensuring laboratory

safety, environmental protection, and regulatory compliance. Norfluoxetine, the active

metabolite of the widely prescribed antidepressant fluoxetine, requires careful handling

throughout its lifecycle, including its ultimate disposal. This guide provides essential safety and

logistical information, outlining the procedural steps for the proper disposal of norfluoxetine in

a laboratory setting.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle norfluoxetine with appropriate

safety measures to minimize exposure risks.

Engineering Controls: All work with norfluoxetine, especially when handling the pure

compound or concentrated solutions, should be conducted in a designated area such as a

chemical fume hood to prevent inhalation of dust or aerosols.

Personal Protective Equipment (PPE): Personnel must wear appropriate PPE at all times.

This includes:

Impermeable gloves (e.g., nitrile)

Safety goggles or a face shield
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A lab coat

Spill Management: In the event of a spill, the area should be secured. Only trained personnel

wearing appropriate protective gear should perform decontamination. The spilled material

should be absorbed with an inert material (e.g., vermiculite, sand), collected in a sealed and

appropriately labeled container, and disposed of as hazardous waste.

Norfluoxetine Disposal Procedures
Norfluoxetine and any materials contaminated with it are considered hazardous waste and

must be disposed of in accordance with institutional, local, state, and federal regulations. Under

no circumstances should norfluoxetine be disposed of down the drain or in regular trash.[1]

Step 1: Waste Segregation and Collection

Collect all norfluoxetine waste in a designated, leak-proof hazardous waste container.[1]

These containers are often color-coded (e.g., black for pharmaceutical hazardous waste)

and should be clearly labeled.

This includes:

Pure norfluoxetine compound

Contaminated solutions

Contaminated labware (e.g., pipette tips, gloves, vials, and empty original containers)

Step 2: Labeling

The hazardous waste container must be clearly and accurately labeled. The label should

include:

The chemical name: "Norfluoxetine Waste"

Associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

The accumulation start date
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Step 3: Storage

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials. This area should be well-ventilated. Awaiting pickup by a licensed

hazardous waste disposal service.[1]

Step 4: Final Disposal

The sealed and labeled container must be transferred to the institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

The required method of disposal for hazardous pharmaceutical waste is typically high-

temperature incineration at a permitted facility to ensure complete destruction.[1]

Quantitative Data Summary
The following table summarizes key chemical and ecotoxicity data for norfluoxetine. It is

important to note that while norfluoxetine is recognized as being very toxic to aquatic life,

specific LC50 and EC50 values are not consistently reported across publicly available safety

data sheets. One study did provide EC50 values for Daphnia magna.[2]
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Property Value Source

Chemical Identity

IUPAC Name

3-phenyl-3-[4-

(trifluoromethyl)phenoxy]propa

n-1-amine

PubChem[3]

CAS Number 83891-03-6 PubChem[3]

Molecular Formula C₁₆H₁₆F₃NO PubChem[3]

Molecular Weight 295.30 g/mol PubChem[3]

PubChem CID 4541 PubChem[3]

Ecotoxicity Data

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
Sigma-Aldrich SDS

EC50 (48h) for Daphnia

magna

(S)-NFL: 2.8 mg L⁻¹; (R)-NFL:

2.9 mg L⁻¹

Enantioselective

transformation of fluoxetine in

water and its ecotoxicological

relevance[2]

Experimental Protocols
Currently, standardized and widely adopted experimental protocols for the chemical

degradation or neutralization of norfluoxetine in a typical laboratory setting are not readily

available in the reviewed literature. The primary and recommended method of disposal is

through a licensed hazardous waste contractor for incineration.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of norfluoxetine
waste in a laboratory setting.
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Waste Generation

Segregation & Collection

Labeling & Storage

Final Disposal

Prohibited Actions

Generate Norfluoxetine Waste
(e.g., unused compound, contaminated labware)

Segregate into a designated,
leak-proof hazardous waste container

Immediate Action

Label container with:
- 'Norfluoxetine Waste'

- Hazards
- Accumulation Date

Store in a secure, designated area
away from incompatible materials

Contact Environmental Health & Safety (EHS)
or licensed hazardous waste contractor

Transfer waste for
professional disposal (Incineration)

Maintain Disposal Records

DO NOT dispose down the drain DO NOT dispose in regular trash

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of norfluoxetine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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